Cas no 4938-06-1 (7-methoxy-3-methyl-1(3H)-Isobenzofuranone)

• Product name: 7-methoxy-3-methyl-1(3H)-Isobenzofuranone
• CAS No: 4938-06-1
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 1112981
• PubChem ID: 487783

7-methoxy-3-methyl-1(3H)-Isobenzofuranone Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-3-methyl-1(3H)-Isobenzofuranone
• 7-methoxy-3-methyl-3H-isobenzofuran-1-one
• AKOS024325243
• 7-Methoxy-3-methylisobenzofuran-1(3H)-one
• 7-methoxy-3-methylphthalide
• 7-methoxy-3-methyl-2-benzofuran-1(3H)-one
• 4938-06-1
• 1(3H)-Isobenzofuranone, 7-methoxy-3-methyl-

• Inchi： InChI=1S/C10H10O3/c1-6-7-4-3-5-8(12-2)9(7)10(11)13-6/h3-6H,1-2H3
• InChI Key： KWGYZSKPRDPPNX-UHFFFAOYSA-N
• SMILES： COc1cccc2C(C)OC(=O)c12

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones